ethyl 4-({[(5-tert-butyl-2-methoxyphenyl)amino]carbonothioyl}amino)benzoate

• IUPAC Name: ethyl 4-[(5-tert-butyl-2-methoxyphenyl)carbamothioylamino]benzoate
• InChI: InChI=1S/C21H26N2O3S/c1-6-26-19(24)14-7-10-16(11-8-14)22-20(27)23-17-13-15(21(2,3)4)9-12-18(17)25-5/h7-13H,6H2,1-5H3,(H2,22,23,27)
• InChI Key: HZJCJHTVUMKBDE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=S)NC2=C(C=CC(=C2)C(C)(C)C)OC
• Molecular Formula: C21H26N2O3S
• Molecular Weight: 386.5 g/mol

Description

Ethyl 4-({[(5-tert-butyl-2-methoxyphenyl)amino]carbonothioyl}amino)benzoate, also known as ETC-159, is a small molecule inhibitor that targets the Wnt signaling pathway. The Wnt signaling pathway is involved in a variety of cellular processes, including embryonic development, tissue homeostasis, and cancer progression. ETC-159 has been shown to have potential therapeutic applications in the treatment of cancer and other diseases.

Mechanism of Action

Ethyl 4-({[(5-tert-butyl-2-methoxyphenyl)amino]carbonothioyl}amino)benzoate targets the Wnt signaling pathway by inhibiting the activity of the enzyme porcupine. Porcupine is responsible for adding a lipid molecule to Wnt proteins, which is necessary for their secretion and activation of the pathway. By inhibiting porcupine, this compound prevents the activation of the Wnt pathway and reduces the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In preclinical studies, this compound has been shown to reduce the growth and proliferation of cancer cells, induce apoptosis, and inhibit tumor angiogenesis. This compound has also been shown to increase bone density and reduce bone resorption in animal models of osteoporosis.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 4-({[(5-tert-butyl-2-methoxyphenyl)amino]carbonothioyl}amino)benzoate in lab experiments is its specificity for the Wnt signaling pathway. This compound targets a specific enzyme in the pathway, which reduces the potential for off-target effects. However, one limitation of using this compound is its solubility in aqueous solutions. This compound is a hydrophobic molecule, which can make it difficult to administer in vivo and in vitro.

Future Directions

There are several future directions for the research and development of ethyl 4-({[(5-tert-butyl-2-methoxyphenyl)amino]carbonothioyl}amino)benzoate. One direction is to optimize the synthesis method to improve the yield and purity of the compound. Another direction is to study the pharmacokinetics and pharmacodynamics of this compound in vivo to determine its efficacy and safety. Additionally, further research is needed to explore the potential therapeutic applications of this compound in other diseases beyond cancer.

Scientific Research Applications

Ethyl 4-({[(5-tert-butyl-2-methoxyphenyl)amino]carbonothioyl}amino)benzoate has been extensively studied for its potential therapeutic applications in cancer treatment. The Wnt signaling pathway is known to be dysregulated in various types of cancer, and this compound has been shown to inhibit the pathway and reduce tumor growth in preclinical studies. This compound has also been studied for its potential use in treating other diseases, such as osteoporosis and Alzheimer's disease.